Cas no 2248187-27-9 ((2R)-2-(3,3-Difluorocyclobutyl)propan-1-ol)

• Product Name: (2R)-2-(3,3-Difluorocyclobutyl)propan-1-ol
• CAS No: 2248187-27-9
• MF: C₇H₁₂F₂O
• MW: 150.166389465332
• CID: 6367830
• PubChem ID: 137939128
• Update Time: 2025-08-05

(2R)-2-(3,3-Difluorocyclobutyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248187-27-9
• (2R)-2-(3,3-Difluorocyclobutyl)propan-1-ol
• EN300-6507002

• Inchi： 1S/C7H12F2O/c1-5(4-10)6-2-7(8,9)3-6/h5-6,10H,2-4H2,1H3/t5-/m0/s1
• InChI Key： RYZCTQBOGCTTSS-YFKPBYRVSA-N
• SMILES： FC1(CC([C@@H](C)CO)C1)F

Computed Properties

• Exact Mass: 150.08562133g/mol
• Monoisotopic Mass: 150.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-2-(3,3-Difluorocyclobutyl)propan-1-ol

Introduction to (2R)-2-(3,3-Difluorocyclobutyl)propan-1-ol (CAS No. 2248187-27-9)

(2R)-2-(3,3-Difluorocyclobutyl)propan-1-ol is a specialized organic compound with significant applications in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 2248187-27-9, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a 3,3-difluorocyclobutyl moiety in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a valuable candidate for further research and development.

The compound's stereochemistry, specifically the (2R) configuration, plays a crucial role in determining its biological activity. Chirality is a fundamental aspect of many pharmaceutical agents, and the precise arrangement of atoms can significantly influence the compound's efficacy and selectivity. In recent years, there has been growing interest in the development of enantiomerically pure compounds to enhance therapeutic outcomes while minimizing adverse effects.

(2R)-2-(3,3-Difluorocyclobutyl)propan-1-ol represents a promising scaffold for designing novel drugs targeting various diseases. Its structural features suggest potential interactions with biological receptors and enzymes, which are critical for drug action. The 3,3-difluorocyclobutyl group introduces rigidity to the molecule, which can improve binding affinity and stability. Additionally, the fluorine atoms can enhance metabolic stability and bioavailability, key factors in drug development.

In the realm of medicinal chemistry, this compound has been explored for its potential in addressing neurological disorders. Recent studies have highlighted the role of fluorinated cycloalkyl groups in modulating neurotransmitter activity. The unique properties of (2R)-2-(3,3-Difluorocyclobutyl)propan-1-ol make it an attractive candidate for further investigation into treatments for conditions such as Alzheimer's disease and Parkinson's disease. These disorders often involve dysregulation of neurotransmitter systems, and compounds with precise stereochemical control can offer targeted interventions.

The synthesis of (2R)-2-(3,3-Difluorocyclobutyl)propan-1-ol presents both challenges and opportunities for chemists. The introduction of fluorine atoms requires specialized synthetic methodologies to ensure high yield and enantioselectivity. Advances in asymmetric synthesis have enabled more efficient production of enantiomerically pure compounds like this one. Techniques such as chiral auxiliary-assisted reactions and transition metal-catalyzed processes have been instrumental in achieving the desired stereochemical outcome.

The pharmacokinetic profile of (2R)-2-(3,3-Difluorocyclobutyl)propan-1-ol is another area of interest. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and resistance to metabolic degradation. This can lead to longer half-lives and more consistent drug levels in the bloodstream, improving therapeutic efficacy. Additionally, fluorine atoms can influence drug distribution across different tissues, potentially allowing for targeted delivery to affected areas.

In conclusion, (2R)-2-(3,3-Difluorocyclobutyl)propan-1-ol (CAS No. 2248187-27-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including the 3,3-difluorocyclobutyl moiety and (2R) stereochemistry, make it a valuable scaffold for drug discovery. Ongoing research into its biological activity and synthetic methodologies continues to expand our understanding of its therapeutic potential. As advancements in medicinal chemistry progress, compounds like this one are poised to play a crucial role in developing innovative treatments for various diseases.